3-Ethyl-6-(methoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• IUPAC Name: 3-ethyl-6-(methoxymethyl)-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C8H12N2O3/c1-3-10-7(11)4-6(5-13-2)9-8(10)12/h4H,3,5H2,1-2H3,(H,9,12)
• InChI Key: BLSISUBGZCGTFJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)C=C(NC1=O)COC
• Molecular Formula: C8H12N2O3
• Molecular Weight: 184.19 g/mol

Description

3-Ethyl-6-(methoxymethyl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (EMTPD) is an organic compound that has been studied extensively for its potential applications in the pharmaceutical and scientific research industries. EMTPD is a derivative of the pyrimidine class of compounds and is composed of a 5-membered nitrogen-containing ring with two oxygen atoms attached to it. EMTPD has been studied for its ability to act as an inhibitor of several enzymes, and it has potential applications in the treatment of certain diseases.

Scientific Research Applications

Molecular Structure Analysis

• The study of the molecular structure of related tetrahydropyrimidine-2,4-dione derivatives has shown that the pyrimidine rings in these compounds are nearly planar, with the benzene rings nearly perpendicular to the pyrimidine rings. This arrangement facilitates hydrogen bonding, generating inversion dimers, indicative of potential for intermolecular interactions in crystalline states (El‐Brollosy et al., 2012).

Chemical Synthesis Methodologies

• N-Substituted tetrahydropyridine-2,4-diones have been utilized in reactions with aliphatic carboxylic acid chlorides to produce 4-O-acyl derivatives, demonstrating a versatile approach to the synthesis of enamino derivatives, showing the compound’s utility in organic synthesis (Rubinov et al., 2008).

• Ethyl 4-[5-(methoxymethyl)furan-2-yl]-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate was synthesized via a one-pot multicomponent reaction. This demonstrates the compound’s role in facilitating complex chemical syntheses, highlighting its utility in creating structurally diverse molecules (Suwito et al., 2017).

Development of Novel Compounds

• Theoretical investigations on similar tetrahydropyrimidine-2,4-dione compounds have provided insights into their molecular structures, vibrational spectra, and electronic properties. These studies suggest potential applications in non-linear optical materials, due to significant first hyperpolarizability values, indicating their utility in advanced material science (Al-Abdullah et al., 2014).